Cas no 1173039-12-7 (N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide)

• Product Name: N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide
• CAS No: 1173039-12-7
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 5894876
• PubChem ID: 30865673
• Update Time: 2025-07-09

N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]acetamide
• N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide
• SR-01000922960
• 1173039-12-7
• VU0645976-1
• F5523-0198
• SR-01000922960-1
• N-ethyl-2-(3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl)-N-(o-tolyl)acetamide
• AKOS024511920

• Inchi： 1S/C23H26N4O3S/c1-3-26(19-8-5-4-7-17(19)2)22(28)16-27-20(21-9-6-14-31-21)15-18(24-27)23(29)25-10-12-30-13-11-25/h4-9,14-15H,3,10-13,16H2,1-2H3
• InChI Key： NHKJFCFWQSAELY-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC=C1C)(=O)CN1C(C2SC=CC=2)=CC(C(N2CCOCC2)=O)=N1

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-ethyl-N-(2-methylphenyl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide

N-Ethyl-N-(2-Methylphenyl)-2-[3-(Morpholine-4-Carbonyl)-5-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Acetamide: A Comprehensive Overview

N-Ethyl-N-(2-Methylphenyl)-2-[3-(Morpholine-4-Carbonyl)-5-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Acetamide, also known by its CAS registry number CAS No. 1173039-12-7, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole ring is further substituted with a morpholine carbonyl group and a thiophene moiety, both of which contribute to the compound's electronic and steric properties. The acetamide group attached to the pyrazole ring adds additional functional diversity, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, researchers have demonstrated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential role in the development of anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The thiophene moiety within the molecule is known for its conjugation capabilities, which can enhance the electronic conductivity of materials. This makes it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further facilitating its application in these emerging technologies.

The synthesis of N-Ethyl-N-(2-Methylphenyl)-2-[3-(Morpholine-4-Carbonyl)-5-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Acetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by subsequent functionalization to introduce the morpholine and thiophene substituents. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, ensuring high yields and purity levels.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current regulatory standards for chemical safety. However, further research is required to fully understand its long-term environmental impact and to develop sustainable methods for its disposal.

In conclusion, N-Ethyl-N-(2-Methylphenyl)-2-[3-(Morpholine-4-Carbonyl)-5-(Thiophen-2-Yl)-1H-Pyrazol-1-Yl]Acetamide represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.